Cas no 335416-47-2 (N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine)
N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-ethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine
- BAS 02210457
- Oprea1_318678
- STL222151
- BBL019688
- T9395
- ST50262214
- glycine, N-(2-ethylphenyl)-N-[(4-methylphenyl)sulfonyl]-
- 2-(2-ethyl-N-(4-methylphenyl)sulfonylanilino)acetic acid
- [(2-Ethyl-phenyl)-(toluene-4-sulfonyl)-amino]-acetic acid
- 2-{(2-ethylphenyl)[(4-methylphenyl)sulfonyl]amino}acetic acid
- N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine
-
- MDL: MFCD02576986
- Inchi: 1S/C17H19NO4S/c1-3-14-6-4-5-7-16(14)18(12-17(19)20)23(21,22)15-10-8-13(2)9-11-15/h4-11H,3,12H2,1-2H3,(H,19,20)
- InChI Key: PWKJHKJEYRBDAB-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N(CC(=O)O)C1C=CC=CC=1CC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 491
- Topological Polar Surface Area: 83.1
N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB382073-500 mg |
N-(2-Ethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
335416-47-2 | 500MG |
€165.80 | 2023-02-20 | ||
| abcr | AB382073-1 g |
N-(2-Ethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
335416-47-2 | 1 g |
€197.30 | 2023-07-19 | ||
| abcr | AB382073-5 g |
N-(2-Ethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
335416-47-2 | 5 g |
€456.10 | 2023-07-19 | ||
| abcr | AB382073-10 g |
N-(2-Ethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
335416-47-2 | 10 g |
€773.40 | 2023-07-19 | ||
| TRC | N138575-500mg |
N-(2-Ethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
335416-47-2 | 500mg |
$ 235.00 | 2022-06-02 | ||
| TRC | N138575-1000mg |
N-(2-Ethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
335416-47-2 | 1g |
$ 390.00 | 2022-06-02 | ||
| TRC | N138575-2000mg |
N-(2-Ethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
335416-47-2 | 2g |
$ 615.00 | 2022-06-02 | ||
| abcr | AB382073-500mg |
N-(2-Ethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine; . |
335416-47-2 | 500mg |
€173.00 | 2025-02-18 | ||
| abcr | AB382073-1g |
N-(2-Ethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine; . |
335416-47-2 | 1g |
€197.00 | 2025-02-18 | ||
| abcr | AB382073-5g |
N-(2-Ethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine; . |
335416-47-2 | 5g |
€445.00 | 2025-02-18 |
N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine
N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine (CAS No. 335416-47-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry
N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine (CAS No. 335416-47-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonyl glycines, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.
The molecular structure of N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine consists of a sulfonyl group attached to a glycine moiety, with two aromatic rings substituted with ethyl and methyl groups, respectively. This arrangement confers the compound with specific chemical and physical properties that make it a valuable candidate for various therapeutic applications.
Recent studies have highlighted the potential of N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in the inflammatory response.
In addition to its anti-inflammatory properties, N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression, making it a potential lead compound for further drug development.
The neuroprotective effects of N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine have also been investigated. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defenses. These findings suggest that N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The solubility and stability of N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine are important factors to consider for its practical applications. This compound is generally soluble in polar solvents such as dimethyl sulfoxide (DMSO) and ethanol, but its solubility can be enhanced by modifying the pH or using co-solvents. Stability studies have shown that N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine remains stable under standard laboratory conditions, making it suitable for long-term storage and use in various experimental setups.
Synthesis methods for N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine have been well-documented in the literature. One common approach involves the reaction of 2-ethylbenzenesulfonyl chloride with 4-methylaniline followed by coupling with glycine or a glycine derivative. The reaction conditions can be optimized to achieve high yields and purity levels, making this compound readily accessible for research purposes.
In conclusion, N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine (CAS No. 335416-47-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover more about its mechanisms of action and optimize its use in clinical settings.
335416-47-2 (N-(2-Ethylphenyl)-N-(4-methylphenyl)sulfonylglycine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)